Cas no 192373-08-3 (N-butyl-1,4-dioxaspiro[4.5]decan-8-amine)

• Product Name: N-butyl-1,4-dioxaspiro[4.5]decan-8-amine
• CAS No: 192373-08-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 3856632
• PubChem ID: 15342647
• Update Time: 2025-06-09

N-butyl-1,4-dioxaspiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-amine, N-butyl-
• N-butyl-1,4-dioxaspiro[4.5]decan-8-amine
• AKOS000234781
• 192373-08-3
• F53611
• EN300-164827

• Inchi： 1S/C12H23NO2/c1-2-3-8-13-11-4-6-12(7-5-11)14-9-10-15-12/h11,13H,2-10H2,1H3
• InChI Key： ZQONGMAZWYDWSL-UHFFFAOYSA-N
• SMILES： O1C2(CCC(NCCCC)CC2)OCC1

Computed Properties

• Exact Mass: 213.172878976Da
• Monoisotopic Mass: 213.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on N-butyl-1,4-dioxaspiro[4.5]decan-8-amine

Professional Introduction to N-butyl-1,4-dioxaspiro[4.5]decan-8-amine (CAS No. 192373-08-3)

N-butyl-1,4-dioxaspiro[4.5]decan-8-amine, a compound with the chemical identifier CAS No. 192373-08-3, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic amine derivative has garnered significant attention due to its unique structural features and potential applications in drug development. The compound's intricate architecture, featuring a spirocyclic core linked by an amine functional group, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-butyl-1,4-dioxaspiro[4.5]decan-8-amine is characterized by a spiro linkage between a dioxaspiro ring system and a decane chain, with an amine substituent at the 8-position. This configuration imparts distinct electronic and steric properties that make it an intriguing subject for synthetic chemists and biologists alike. The presence of the butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity in biological targets. The spirocyclic core of N-butyl-1,4-dioxaspiro[4.5]decan-8-amine provides a rigid framework that can optimize interactions with biological receptors. This rigidity is particularly valuable in the design of small-molecule drugs, where precise spatial orientation of functional groups is essential for efficacy.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The amine functionality at the 8-position serves as a versatile handle for further derivatization, allowing chemists to modify the molecule's properties as needed for specific therapeutic targets. For instance, this position can be used to introduce additional polar or hydrophobic groups, fine-tuning the compound's solubility, stability, and metabolic profile.

Recent studies have begun to explore the pharmacological potential of spirocyclic amine derivatives like N-butyl-1,4-dioxaspiro[4.5]decan-8-amine. Researchers have identified several promising leads that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. The spirocyclic scaffold appears to confer unique binding properties that enhance interactions with biological targets, potentially leading to more effective therapeutic agents.

The synthesis of such complex molecules requires sophisticated synthetic strategies. The construction of the spirocyclic core involves multi-step reactions that often require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to access these intricate structures, opening up new avenues for drug discovery.

The butyl substituent on the nitrogen atom of N-butyl-1,4-dioxaspiro[4.5]decan-8-amine also plays a crucial role in determining its pharmacological profile. This group can influence both the compound's solubility and its ability to cross biological membranes. By modulating the size and position of this substituent, chemists can fine-tune these properties to optimize drug delivery and target engagement.

In conclusion, N-butyl-1,4-dioxaspiro[4.5]decan-8-amine represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activity. Its spirocyclic core and amine functionality provide a rich platform for further exploration in medicinal chemistry. As research continues to uncover new applications for this class of compounds, it is likely that we will see more derivatives entering clinical trials in the coming years.